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Compound of Interest

Compound Name: Paniculidine C

Cat. No.: B1247875 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Paniculidine C, a natural product isolated from the plant Murraya exotica L. (also known as

Murraya paniculata), is an indole alkaloid with the IUPAC name (2R)-4-(1H-indol-3-yl)-2-

methylbutan-1-ol.[1] This document provides a concise summary of the currently available

physical and chemical properties of Paniculidine C. While a comprehensive experimental

profile remains to be fully elucidated in publicly accessible literature, this guide consolidates the

existing data to support further research and development efforts.

Core Physical and Chemical Data
A summary of the known physical and chemical properties of Paniculidine C is presented in

the table below. It is important to note that some of these properties are predicted and await

experimental verification.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1247875?utm_src=pdf-interest
https://www.benchchem.com/product/b1247875?utm_src=pdf-body
https://www.researchgate.net/figure/13-C-NMR-chemical-shifts_tbl1_51651184
https://www.benchchem.com/product/b1247875?utm_src=pdf-body
https://www.benchchem.com/product/b1247875?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1247875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₃H₁₇NO [1][2]

Molecular Weight 203.28 g/mol [2]

CAS Number 97399-95-6 [1]

Appearance Oil [1]

Density (predicted) 1.31 g/cm³ [1]

Boiling Point Not available

Melting Point Not applicable (as it is an oil)

Solubility Not available

Spectroscopic Data
Detailed experimental spectroscopic data for Paniculidine C, including ¹H NMR, ¹³C NMR,

Infrared (IR), and Mass Spectrometry (MS), are not extensively reported in the available

literature. A predicted ¹³C NMR spectrum is available, though experimental validation is

required. The acquisition of comprehensive spectral data is a critical step for the unambiguous

identification and characterization of this compound.

Synthesis and Isolation
Paniculidine C is a naturally occurring alkaloid found in Murraya exotica L.[1] For research

purposes, it can be isolated from its natural source. Additionally, a total synthesis of (±)-

Paniculidine C has been reported, providing a potential route for obtaining the compound for

further investigation.

Logical Workflow for Obtaining Paniculidine C
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Natural Source
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Murraya exotica L. Isolation & Purification

Total Synthesis
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Caption: Sourcing pathways for Paniculidine C.

Biological Activity and Signaling Pathways
As of the date of this document, there is no publicly available information regarding the

biological activity, mechanism of action, or any associated signaling pathways for Paniculidine
C. This represents a significant knowledge gap and a promising area for future

pharmacological and biochemical research.

Future Directions
The development of a comprehensive technical profile for Paniculidine C necessitates further

experimental investigation. Key areas for future research include:

Detailed Spectroscopic Analysis: Acquisition and interpretation of ¹H NMR, ¹³C NMR, IR, and

high-resolution mass spectrometry data to create a complete spectral fingerprint.

Determination of Physicochemical Properties: Experimental measurement of boiling point,

solubility in various solvents (aqueous and organic), and other relevant physical constants.

Biological Screening: A broad-based screening of Paniculidine C against various biological

targets to identify potential pharmacological activities.

Mechanism of Action Studies: Upon identification of any significant biological activity,

elucidation of the underlying mechanism of action and identification of molecular targets and
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signaling pathways.

The information presented in this guide serves as a foundational resource for researchers

interested in Paniculidine C. The significant gaps in the existing data highlight the numerous

opportunities for novel discoveries in the chemistry and biology of this natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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